N-(3,4-difluorophenyl)-N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-piperidin-1-ylethyl]ethanediamide

• IUPAC Name: N'-(3,4-difluorophenyl)-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]oxamide
• InChI: InChI=1S/C25H30F2N4O2/c1-30-11-5-6-17-14-18(7-10-22(17)30)23(31-12-3-2-4-13-31)16-28-24(32)25(33)29-19-8-9-20(26)21(27)15-19/h7-10,14-15,23H,2-6,11-13,16H2,1H3,(H,28,32)(H,29,33)
• InChI Key: CTXNHPGGWPRBGN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NC3=CC(=C(C=C3)F)F)N4CCCCC4
• Molecular Formula: C25H30F2N4O2
• Molecular Weight: 456.5 g/mol

Description

N-(3,4-difluorophenyl)-N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-piperidin-1-ylethyl]ethanediamide is a useful research compound. Its molecular formula is C25H30F2N4O2 and its molecular weight is 456.538. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Antibacterial Activities : The study on the synthesis of enantiomers of temafloxacin hydrochloride, a compound related to the one , showcases the exploration of antibacterial activities and pharmacological properties. This research highlights the process of synthesizing and testing the antibacterial activities of two enantiomers, providing insights into their pharmacological profiles (Chu et al., 1991).

• Photophysical Properties Study : Research into norfloxacin and its derivatives, compounds with structures bearing resemblance to the target compound, examines the role of excited state intramolecular charge transfer in their photophysical properties. This study contributes to understanding the behavior of such compounds under different conditions, which can be crucial for their application in scientific research (Cuquerella et al., 2006).

• Enantioselective Amine Functionalization : A pivotal study on the enantioselective C–H arylation of thioamides to synthesize saturated aza-heterocycles, including piperidines and tetrahydroisoquinolines, underscores the importance of developing methods to functionalize these compounds. This research is significant for drug discovery, showcasing a method to prepare α-arylated amines enantioselectively (Jain et al., 2016).

• Anticonvulsant Agent Development : The synthesis and evaluation of N-substituted 1,2,3,4-tetrahydroisoquinolines for their anticonvulsant activities demonstrate the potential therapeutic applications of these compounds. One particular derivative showed high activity as a noncompetitive AMPA receptor modulator, indicative of the compound's relevance in medicinal chemistry (Gitto et al., 2006).

• Antibacterial and Anticancer Evaluation : The synthesis and biological evaluation of new 2-chloro-3-hetarylquinolines, which share structural motifs with the compound of interest, were investigated for their antibacterial and anticancer activities. This research reveals the chemoselectivity and potential therapeutic applications of these compounds, providing a basis for further exploration in related compounds (Bondock & Gieman, 2015).